Cas no 1805500-83-7 (6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805500-83-7
• MF: C₁₀H₆BrF₂N₃
• MW: 286.07554769516
• CID: 4806528
• Update Time: 2025-06-08

6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H6BrF2N3/c11-4-7-3-6(5-15)9(10(12)13)8(16-7)1-2-14/h3,10H,1,4H2
• InChI Key： NXFKHWRRKMIHKS-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=C(C(F)F)C(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5

Additional information on 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805500-83-7)

6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805500-83-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a cyano group and a pyridine core, makes it a versatile intermediate for synthesizing complex molecules.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile as a key player in modern organic synthesis. Researchers are particularly intrigued by its potential to act as a building block for bioactive molecules, given the increasing demand for novel pharmaceutical intermediates. The compound's CAS No. 1805500-83-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical research.

One of the most discussed topics in the context of 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile is its role in medicinal chemistry. The incorporation of fluorine atoms into drug candidates has become a hot topic due to their ability to enhance metabolic stability and bioavailability. This compound's difluoromethyl group aligns with the trend of fluorine-based drug design, making it a valuable tool for researchers exploring targeted therapies and precision medicine.

In addition to its pharmaceutical applications, 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile is also studied for its potential in agrochemical innovation. The pyridine scaffold is a common motif in crop protection agents, and the compound's cyano and bromomethyl groups offer opportunities for further functionalization. This versatility has led to increased searches for CAS No. 1805500-83-7 in the context of sustainable agriculture and green chemistry.

The synthesis and handling of 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile require expertise in organic synthesis techniques. Its bromomethyl group, in particular, makes it a reactive intermediate, necessitating careful control of reaction conditions. Researchers often seek information on optimized synthetic routes and purification methods for this compound, highlighting the need for detailed technical literature.

From a commercial perspective, the demand for 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile is driven by the expanding fine chemicals market. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to clients in the life sciences sector. Its CAS No. 1805500-83-7 serves as a unique identifier in procurement databases, ensuring accurate sourcing for research and development projects.

Looking ahead, the future of 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile appears promising, with potential applications in materials science and catalysis. Its unique combination of functional groups could unlock new possibilities in polymer chemistry and nanotechnology, areas that are currently trending in scientific literature. As research continues, this compound is likely to remain a subject of interest for its multifaceted utility.

In conclusion, 6-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805500-83-7) represents a fascinating example of modern heterocyclic chemistry. Its relevance to drug discovery, agrochemical development, and material innovation ensures its place in the spotlight of scientific inquiry. For researchers and industry professionals, understanding this compound's properties and applications is essential for staying at the forefront of chemical innovation.